Cas no 887210-08-4 (4-(2,6-dimethylmorpholin-4-yl)methyl-6-hydroxy-2H-chromen-2-one)

• Product name: 4-(2,6-dimethylmorpholin-4-yl)methyl-6-hydroxy-2H-chromen-2-one
• CAS No: 887210-08-4
• MF: C₁₆H₁₉NO₄
• MW: 289.32636475563
• CID: 6412952
• PubChem ID: 16807632

4-(2,6-dimethylmorpholin-4-yl)methyl-6-hydroxy-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2,6-dimethylmorpholin-4-yl)methyl-6-hydroxy-2H-chromen-2-one
• 4-[(2,6-dimethylmorpholin-4-yl)methyl]-6-hydroxychromen-2-one
• 2H-1-Benzopyran-2-one, 4-[(2,6-dimethyl-4-morpholinyl)methyl]-6-hydroxy-
• SR-01000017969
• F1864-0088
• MFCD06745753
• 887210-08-4
• AKOS016328246
• SR-01000017969-1
• 4-((2,6-dimethylmorpholino)methyl)-6-hydroxy-2H-chromen-2-one
• AKOS002281879
• 4-[(2,6-dimethylmorpholin-4-yl)methyl]-6-hydroxy-2H-chromen-2-one

• Inchi： 1S/C16H19NO4/c1-10-7-17(8-11(2)20-10)9-12-5-16(19)21-15-4-3-13(18)6-14(12)15/h3-6,10-11,18H,7-9H2,1-2H3
• InChI Key： YHIFKAYHFUDGLQ-UHFFFAOYSA-N
• SMILES： O1C(C)CN(CC2=CC(=O)OC3C=CC(=CC2=3)O)CC1C

Computed Properties

• Exact Mass: 289.13140809g/mol
• Monoisotopic Mass: 289.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59Ų
• XLogP3: 1.4

Experimental Properties

• Density: 1.227±0.06 g/cm3(Predicted)
• Boiling Point: 477.6±45.0 °C(Predicted)
• pka: 9.08±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins